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Compound of Interest

Compound Name: Prosulfocarb sulfoxide

Cat. No.: B12437159

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for the handling of Prosulfocarb sulfoxide, including detailed
operational and disposal plans.

Chemical Identifier:
o |[UPAC Name: S-benzyl N,N-dipropylsulfinimidoylcarbamate
e CAS Number: 51954-81-5[1][2]

e Molecular Formula: C14H21NO2S[1][2]

Hazard Identification and Classification

Prosulfocarb sulfoxide is classified as a hazardous substance. The primary hazards are
detailed in the table below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]
) o H317: May cause an allergic
Skin Sensitization 1 ) )
skin reaction.[3]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[4]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[31[5]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity 1 o
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects.[1]

Signal Word: Danger[4][5]
Hazard Pictograms:

e GHSO07 (Exclamation Mark)[4]
o GHSO08 (Health Hazard)[5]

e GHSO09 (Environment)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Prosulfocarb
sulfoxide to minimize exposure and ensure personal safety.[6]
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PPE Category Item Specifications
Chemical-resistant, unlined,
elbow-length gloves (e.g.,

Hand Protection Gloves nitrile, butyl, neoprene).[7]

Never use leather or cotton

gloves.[7]

Body Protection

Protective Clothing

A clean, dry protective suit or
coveralls that covers the entire
body from wrists to ankles.[7]
A chemical-resistant apron
should be worn when mixing or

pouring.

Eye and Face Protection

Goggles or Face Shield

Snug-fitting, non-fogging
goggles or a full-face shield
must be worn.[7] For high-
exposure situations, a face
shield worn over goggles is

recommended.[7]

Required when vapors or
aerosols are generated.[8] Use
a NIOSH/MSHA-approved

Respiratory Protection Respirator ) ) ]
respirator with appropriate
cartridges for organic vapors.
[9]

Waterproof boots. Leather or

Foot Protection Boots canvas shoes should not be

worn.[10]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural, step-by-step guidance for the safe handling of
Prosulfocarb sulfoxide from preparation to disposal.

1. Preparation and Precautionary Measures:
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Ensure the work area is well-ventilated.[11]

Provide eyewash fountains and safety showers in close proximity to the handling area.[5]

Inspect all PPE for integrity before use.[12]

Do not eat, drink, or smoke in the handling area.[5][11]
. Handling and Experimental Work:

Wear all required PPE as specified in the table above.[11]

Avoid contact with skin and eyes.[11]

Avoid the formation of dust and aerosols.[11]

Handle in a well-ventilated place, such as a chemical fume hood.[11]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[11]
. Storage:

Store in a cool, dry, and well-ventilated area.[5][11][13]

Keep containers tightly closed when not in use.[1][11][13]

Store away from incompatible materials, foodstuffs, and animal feed.[11][13]

Prosulfocarb sulfoxide is stable for at least 2 years when stored at +4°C.[2]
. Spill Response:

Small Spills:

o Do not touch or walk through spilled material.[14]

o Absorb with a non-combustible material like sand or Chemizorb®.[1][14]

o Place the absorbed material into a clean, dry, and labeled container for disposal.[14]
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e Large Spills:

o

Dike the spill far ahead of the liquid for later disposal.[14]

[¢]

Prevent the spill from entering waterways, sewers, or confined areas.[14]

[¢]

Cover the spill with a plastic sheet or tarp to minimize spreading.[14]

[e]

Clean the affected area thoroughly.[1]
5. First Aid Measures:
« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

e In Case of Skin Contact: Immediately wash with plenty of soap and water.[13] Remove
contaminated clothing and wash it before reuse.[5][11]

e In Case of Eye Contact: Rinse cautiously with plenty of water for several minutes.[15]
Remove contact lenses if present and easy to do. Continue rinsing.

« |If Swallowed: Rinse mouth. Do NOT induce vomiting.[5] Immediately call a poison center or
doctor.[5]

Disposal Plan
All waste materials must be disposed of in accordance with national and local regulations.[8]
e Chemical Waste:
o Dispose of contents and container to an approved waste disposal plant.[1][8]
o Do not mix with other waste.[8]
o Leave chemicals in their original containers for disposal.[8]
o Contaminated Materials:

o Handle uncleaned containers as you would the product itself.[8]
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o Dispose of contaminated PPE and spill cleanup materials as hazardous waste.

¢ Environmental Precautions:

o Avoid release to the environment.[1][11]

o Prevent the product from entering drains, surface water, or ground water systems.[1][8]

Diagrams

Safe Handling Workflow for Prosulfocarb Sulfoxide
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A workflow for the safe handling of Prosulfocarb sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hpc-standards.com [hpc-standards.com]

. adipogen.com [adipogen.com]

. genfarm.com.au [genfarm.com.aul]

. agilent.com [agilent.com]

. genfarm.com.au [genfarm.com.aul]

. Personal protective equipment - Province of British Columbia [www2.gov.bc.ca]
. Welcome to PSEP! [core.psep.cce.cornell.edu]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. extension.missouri.edu [extension.missouri.edu]

¢ 10. osha.oregon.gov [osha.oregon.gov]

e 11. chemicalbook.com [chemicalbook.com]

e 12. solutionsstores.com [solutionsstores.com]

¢ 13. harvestchemicals.co.za [harvestchemicals.co.za]

e 14. Prosulfocarb | C14H21NOS | CID 62020 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 15. bg.cpachem.com [bg.cpachem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Prosulfocarb Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12437159#personal-protective-equipment-for-
handling-prosulfocarb-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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